Cas no 849695-03-0 (2-(4-chlorophenyl)-N-2-(dimethylamino)-2-(thiophen-2-yl)ethylacetamide)

• Product Name: 2-(4-chlorophenyl)-N-2-(dimethylamino)-2-(thiophen-2-yl)ethylacetamide
• CAS No: 849695-03-0
• MF: C₁₆H₁₉ClN₂OS
• MW: 322.852861642838
• CID: 5460905
• Update Time: 2025-11-01

2-(4-chlorophenyl)-N-2-(dimethylamino)-2-(thiophen-2-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-N-[2-(dimethylamino)-2-thiophen-2-ylethyl]acetamide
• 2-(4-chlorophenyl)-N-(2-(dimethylamino)-2-(thiophen-2-yl)ethyl)acetamide
• 2-(4-chlorophenyl)-N-2-(dimethylamino)-2-(thiophen-2-yl)ethylacetamide

• Inchi： 1S/C16H19ClN2OS/c1-19(2)14(15-4-3-9-21-15)11-18-16(20)10-12-5-7-13(17)8-6-12/h3-9,14H,10-11H2,1-2H3,(H,18,20)
• InChI Key： ZXKHCKUCIZKYQT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC(NCC(C1=CC=CS1)N(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 332
• XLogP3: 3
• Topological Polar Surface Area: 60.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(4-chlorophenyl)-N-2-(dimethylamino)-2-(thiophen-2-yl)ethylacetamide

Introduction to 2-(4-chlorophenyl)-N-2-(dimethylamino)-2-(thiophen-2-yl)ethylacetamide (CAS No. 849695-03-0) and Its Emerging Applications in Chemical Biology

2-(4-chlorophenyl)-N-2-(dimethylamino)-2-(thiophen-2-yl)ethylacetamide, identified by the CAS number 849695-03-0, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to a class of molecules characterized by the presence of multiple heterocyclic and aromatic rings, which contribute to its potential biological activity. The synergistic arrangement of a 4-chlorophenyl group, a dimethylamino moiety, and a thiophen-2-yl substituent in its molecular framework suggests a rich chemical space for interaction with biological targets.

The acetamide functional group at the N-position further enhances the compound's versatility, enabling it to engage in various biochemical interactions. Such structural motifs are frequently explored in medicinal chemistry due to their ability to modulate enzyme activity, receptor binding, and other cellular processes. The presence of both basic and hydrophobic regions in the molecule allows for favorable solubility and membrane permeability, critical factors for drug-like properties.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of promising candidates like 2-(4-chlorophenyl)-N-2-(dimethylamino)-2-(thiophen-2-yl)ethylacetamide. These methodologies enable researchers to predict potential binding affinities and mechanisms of action with unprecedented accuracy. For instance, molecular docking studies have indicated that this compound may interact with proteins involved in inflammatory pathways, making it a candidate for therapeutic intervention in chronic inflammatory diseases.

Moreover, the thiophen-2-yl group is particularly noteworthy, as thiophene derivatives have been extensively studied for their antimicrobial, antifungal, and anti-inflammatory properties. The incorporation of this moiety into the molecular scaffold of 849695-03-0 may contribute to its bioactivity by enhancing binding stability or by participating in redox reactions relevant to cellular signaling. Such redox-sensitive compounds are increasingly recognized as key players in modulating cellular homeostasis.

In vitro studies have begun to unravel the mechanistic aspects of 2-(4-chlorophenyl)-N-2-(dimethylamino)-2-(thiophen-2-yl)ethylacetamide, revealing potential interactions with enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are pivotal in mediating inflammatory responses. Preliminary data suggest that this compound may exhibit inhibitory effects on these enzymes, thereby reducing pro-inflammatory mediator synthesis. This aligns with current trends in drug development, where modulating enzymatic activity is a primary strategy for therapeutic intervention.

The 4-chlorophenyl substituent is another critical feature that influences the compound's biological profile. Chlorinated aromatic rings are commonly found in bioactive molecules due to their ability to enhance metabolic stability and binding affinity. In the context of 849695-03-0, the chlorine atom may participate in hydrophobic interactions or polar interactions with specific residues on target proteins, further optimizing its pharmacological effects.

Emerging research also highlights the potential of this compound as a scaffold for further derivatization. By modifying specific functional groups or introducing additional heterocycles, chemists can explore new analogs with enhanced potency or selectivity. This modular approach is particularly valuable in drug discovery pipelines, where iterative optimization is often required to achieve desired pharmacokinetic and pharmacodynamic properties.

The dimethylamino group at the N-position contributes to the compound's basicity, which can be leveraged for interactions with acidic residues on biological targets. Additionally, this moiety may influence solubility and permeability characteristics, making it an important consideration in formulation development. Recent studies have demonstrated that compounds with similar structural features often exhibit favorable pharmacokinetic profiles when administered orally or topically.

From a synthetic chemistry perspective, 2-(4-chlorophenyl)-N-2-(dimethylamino)-2-(thiophen-2-yl)ethylacetamide represents an interesting challenge due to its complex architecture. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been employed to construct its core structure efficiently. These methodologies not only facilitate access to this compound but also provide insights into scalable synthetic routes for related molecules.

The intersection of chemical biology and medicinal chemistry has led to novel applications of compounds like 849695-03-0. For instance, researchers are exploring its potential as an intermediate in the synthesis of kinase inhibitors, which are critical targets in oncology research. The ability of thiophene derivatives to modulate kinase activity has been well-documented, making this class of compounds particularly attractive for developing anticancer agents.

Furthermore, the compound's structural features make it a candidate for investigating off-target effects—a critical consideration in drug development. By leveraging computational tools such as alanine scanning mutagenesis and structure-based drug design, scientists can predict potential off-target interactions and mitigate risks associated with them. This proactive approach is essential for ensuring safety and efficacy throughout the drug development process.

The growing interest in thiophene-based scaffolds underscores their versatility and potential therapeutic value. Compounds like 849695-03-0 exemplify how integrating multiple pharmacophoric elements can yield molecules with diverse biological activities. As research progresses, it is likely that more derivatives will be synthesized and evaluated for their potential applications across various therapeutic areas.

In conclusion, 849695-03-0 represents a promising candidate for further exploration in chemical biology and drug discovery. Its unique structural features—comprising a 4-chlorophenyl, dimethylamino, and thiophen-2-yl moiety—position it as a versatile scaffold for developing novel bioactive molecules. Ongoing research aims to elucidate its mechanism of action, optimize its pharmacological properties, and translate these findings into clinical applications.